Cas no 415684-05-8 (tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate)

• Product Name: tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate
• CAS No: 415684-05-8
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 326526
• PubChem ID: 11195158
• Update Time: 2025-05-21

tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(2S)-3-chloro-2-hydroxypropyl]-, 1,1-dimethylethyl ester
• CARBAMIC ACID, [(2S)-3-CHLORO-2-HYDROXYPROPYL]-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl (2S)-3-chloro-2-hydroxypropylcarbamate
• (S)-N-(3-Chloro-2-hydroxypropyl)carbamate tert-butyl ester
• Carbamic acid, [(2S)-3-chloro-2-hydroxypropyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-tert-butyl 3-chloro-2-hydroxypropylcarbamate
• E79746
• EN300-7041888
• TERT-BUTYL (S)-(3-CHLORO-2-HYDROXYPROPYL)CARBAMATE
• BCERVHZUVNOSNR-ZCFIWIBFSA-N
• tert-butyl [(2s)-3-chloro-2-hydroxypropyl]carbamate
• SCHEMBL2749935
• 415684-05-8
• (S)-tert-Butyl (3-chloro-2-hydroxypropyl)carbamate
• starbld0018478
• TERT-BUTYL N-[(2S)-3-CHLORO-2-HYDROXYPROPYL]CARBAMATE
• BS-53223
• DB-335493
• tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate

• MDL： MFCD00413657
• Inchi： 1S/C8H16ClNO3/c1-8(2,3)13-7(12)10-5-6(11)4-9/h6,11H,4-5H2,1-3H3,(H,10,12)/t6-/m1/s1
• InChI Key： BCERVHZUVNOSNR-ZCFIWIBFSA-N
• SMILES： ClC[C@H](CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 58.56000
• LogP: 1.50170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate

Comprehensive Overview of tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate (CAS No. 415684-05-8)

tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate (CAS No. 415684-05-8) is a chiral organic compound widely recognized for its applications in pharmaceutical synthesis and fine chemical manufacturing. This compound, characterized by its hydroxypropyl and carbamate functional groups, serves as a critical intermediate in the production of bioactive molecules. Its stereospecific (2S)-configuration makes it particularly valuable for enantioselective reactions, aligning with the growing demand for chiral purity in drug development.

In recent years, the interest in tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate has surged due to its role in synthesizing protease inhibitors and antiviral agents, topics highly relevant amid global health challenges. Researchers and manufacturers frequently search for high-purity chiral intermediates or scalable synthetic routes for this compound, reflecting its industrial significance. The compound’s tert-butyl group enhances stability, while the chloro and hydroxy moieties offer versatile reactivity for further derivatization.

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Environmental and regulatory trends also shape discussions around 415684-05-8. With increasing emphasis on green chemistry, efforts to optimize its synthesis via catalytic asymmetric methods or solvent-free conditions are gaining traction. Analytical techniques like HPLC and NMR are essential for verifying its enantiomeric excess (>98%), a key metric for end-users. These aspects align with searches for "sustainable chiral synthesis" and "quality control for intermediates."

In conclusion, tert-Butyl (2S)-3-Chloro-2-hydroxypropylcarbamate (CAS No. 415684-05-8) exemplifies the intersection of chiral technology and pharmaceutical innovation. Its robust demand underscores the need for reliable technical data, safety profiles, and scalable production insights—content priorities for researchers and procurement specialists alike.